Remiprostol
Remiprostol
Brand Name:
Vulcanchem
CAS No.:
110845-89-1
VCID:
VC0008862
InChI:
InChI=1S/C25H36O5/c1-25(29,17-15-19-10-7-8-11-19)16-9-13-21-20(22(26)18-23(21)27)12-5-3-4-6-14-24(28)30-2/h3-4,9-10,13,15,17,20-21,23,27,29H,5-8,11-12,14,16,18H2,1-2H3/b4-3-,13-9+,17-15+/t20-,21-,23-,25?/m1/s1
SMILES:
CC(CC=CC1C(CC(=O)C1CCC=CCCC(=O)OC)O)(C=CC2=CCCC2)O
Molecular Formula:
C25H36O5
Molecular Weight:
416.5 g/mol
Remiprostol
CAS No.: 110845-89-1
Main Products
VCID: VC0008862
Molecular Formula: C25H36O5
Molecular Weight: 416.5 g/mol
| CAS No. | 110845-89-1 |
|---|---|
| Product Name | Remiprostol |
| Molecular Formula | C25H36O5 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | methyl (Z)-7-[(1R,2R,3R)-2-[(1E,5E)-6-(cyclopenten-1-yl)-4-hydroxy-4-methylhexa-1,5-dienyl]-3-hydroxy-5-oxocyclopentyl]hept-4-enoate |
| Standard InChI | InChI=1S/C25H36O5/c1-25(29,17-15-19-10-7-8-11-19)16-9-13-21-20(22(26)18-23(21)27)12-5-3-4-6-14-24(28)30-2/h3-4,9-10,13,15,17,20-21,23,27,29H,5-8,11-12,14,16,18H2,1-2H3/b4-3-,13-9+,17-15+/t20-,21-,23-,25?/m1/s1 |
| Standard InChIKey | ZZVPHCPLTZTOBC-XBFCOAIZSA-N |
| Isomeric SMILES | CC(C/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1CC/C=C\CCC(=O)OC)O)(/C=C/C2=CCCC2)O |
| SMILES | CC(CC=CC1C(CC(=O)C1CCC=CCCC(=O)OC)O)(C=CC2=CCCC2)O |
| Canonical SMILES | CC(CC=CC1C(CC(=O)C1CCC=CCCC(=O)OC)O)(C=CC2=CCCC2)O |
| Synonyms | Remiprostol |
| PubChem Compound | 9844822 |
| Last Modified | Nov 11 2021 |
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